Cas no 58825-94-8 (TRANS-N-P-TOLYLSULFONYL-1,2-DIAMINOCYCLOHEXANE)

• Product Name: TRANS-N-P-TOLYLSULFONYL-1,2-DIAMINOCYCLOHEXANE
• CAS No: 58825-94-8
• MF: C₁₃H₂₀N₂O₂S
• MW: 268.375102043152
• CID: 949086
• PubChem ID: 10506628
• Update Time: 2025-05-25

TRANS-N-P-TOLYLSULFONYL-1,2-DIAMINOCYCLOHEXANE Chemical and Physical Properties

Names and Identifiers

• TRANS-N-P-TOLYLSULFONYL-1,2-DIAMINOCYCLOHEXANE
• Benzenesulfonamide, N-[(1R,2R)-2-aminocyclohexyl]-4-methyl-
• N-[(1R,2R)-2-Aminocyclohexyl]-4-methylbenzenesulfonamide
• AS-65868
• (1R,2R)-(+)-N-(4-TOLUENESULPHONYL)-1,2-DIAMINOCYCLOHEXANE
• (1R,2R)-()-N-p-Tosyl-1,2-cyclohexanediamine
• N-(p-toluenesulfonyl)-(R,R)-1,2-diaminocyclohexane
• (1R,2R)-(-)-N-(4-Toluenesulphonyl)-1,2-diaminocyclohexane
• A13018
• AKOS026849624
• (1R,2R)-(-)-N-p-Tosyl-1,2-cyclohexanediamine, 97%
• DB-327537
• VVOFSHARRCJLLA-CHWSQXEVSA-N
• N-((1R,2R)-2-aminocyclohexyl)-4-methylbenzenesulfonamide
• n-(p-toluenesulfonyl)-(r,r)-1.2-diaminocyclohexane
• SCHEMBL987578
• ZGA29196
• (1R,2R)-(-)-N-p-Tosyl-1,2-cyclohexanediamine
• MFCD09842716
• 58825-94-8
• 174291-96-4
• CS-0093711
• trans-n-(2-amino-cyclohexyl)-4-methyl-benzenesulfonamide
• N-[(1R,2R)-2-aminocyclohexyl]-4-methylbenzene-1-sulfonamide
• A12155

• MDL： MFCD09265104
• Inchi： 1S/C13H20N2O2S/c1-10-6-8-11(9-7-10)18(16,17)15-13-5-3-2-4-12(13)14/h6-9,12-13,15H,2-5,14H2,1H3/t12-,13-/m1/s1
• InChI Key： VVOFSHARRCJLLA-CHWSQXEVSA-N
• SMILES： S(C1C=CC(C)=CC=1)(N[C@@H]1CCCC[C@H]1N)(=O)=O

Computed Properties

• Exact Mass: 268.1247
• Monoisotopic Mass: 268.12454906g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 80.6Ų

Experimental Properties

• PSA: 72.19

Additional information on TRANS-N-P-TOLYLSULFONYL-1,2-DIAMINOCYCLOHEXANE

TRANS-N-P-TOLYLSULFONYL-1,2-DIAMINOCYCLOHEXANE: A Comprehensive Overview

The compound with CAS No. 58825-94-8, known as TRANS-N-P-TOLYLSULFONYL-1,2-DIAMINOCYCLOHEXANE, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a cyclohexane ring with two amino groups and a tolylsulfonyl substituent. The 1,2-diaminocyclohexane core provides a rigid framework, while the N-p-tolylsulfonyl group introduces specific functional properties that make this compound versatile for various applications.

Recent advancements in synthetic methodologies have enabled the precise synthesis of TRANS-N-P-TOLYLSULFONYL-1,2-DIAMINOCYCLOHEXANE. Researchers have employed innovative techniques such as asymmetric catalysis and directed metallation to achieve high yields and enantioselectivity in its production. These methods not only enhance the efficiency of synthesis but also pave the way for large-scale industrial applications. The compound's stability under various reaction conditions has further solidified its position as a valuable building block in organic synthesis.

The structural integrity of TRANS-N-P-TOLYLSULFONYL-1,2-DIAMINOCYCLOHEXANE makes it an excellent candidate for use in advanced materials. For instance, it has been employed as a precursor in the development of high-performance polymers and ceramics. Its ability to form strong covalent bonds with other functional groups facilitates the creation of materials with exceptional mechanical and thermal properties. Recent studies have demonstrated its potential in aerospace applications, where lightweight yet durable materials are crucial.

In the pharmaceutical industry, N-p-tolylsulfonyl derivatives like this compound have shown promise as intermediates in drug synthesis. The sulfonamide group is known for its bioactivity and stability, making it a desirable component in medicinal chemistry. Researchers have explored its role in inhibiting specific enzymes and receptors, highlighting its potential in developing novel therapeutic agents. Moreover, its cyclohexane backbone provides a scaffold for further functionalization, enabling the design of molecules with tailored pharmacokinetic profiles.

The environmental impact of chemical compounds is a growing concern, and TRANS-N-P-TOLYLSULFONYL-1,2-DIAMINOCYCLOHEXANE has been studied for its biodegradability and eco-friendly properties. Recent eco-toxicological assessments indicate that this compound exhibits low toxicity to aquatic organisms under controlled conditions. This makes it a preferable choice for industries seeking sustainable chemical solutions without compromising performance.

In conclusion, CAS No. 58825-94-8 represents a cutting-edge chemical entity with multifaceted applications across various industries. Its unique structure, combined with advancements in synthetic techniques and material science, positions it as a key player in modern chemistry. As research continues to uncover new potentials for this compound, its role in driving innovation across diverse fields is expected to grow significantly.